Cas no 65008-17-5 (1,6-dihydroxy-3,5,7-trimethoxy-Xanthone)

1,6-dihydroxy-3,5,7-trimethoxy-Xanthone structure

65008-17-5 structure

Product Name:1,6-dihydroxy-3,5,7-trimethoxy-Xanthone

CAS No:65008-17-5

Molecular Formula:C₁₆H₁₄O₇

Molecular Weight:318.27816

CID:1123924

PubChem ID:5316837

1,6-dihydroxy-3,5,7-trimethoxy-Xanthone Properties

Names and Identifiers

- 1,6-dihydroxy-3,5,7-trimethoxy-Xanthone
- 1,6-dihydroxy-3,5,7-trimethoxyxanthen-9-one
- 3,8-Dihydroxy-2,4,6-trimethoxyxanthone
- 9H-Xanthen-9-one,1,6-dihydroxy-3,5,7-trimethoxy
- 1,6-Dihydroxy-3,5,7-trimethoxyxanthone
- 65008-17-5
- 1,6-DIHYDROXY-3,5,7-TRIMETHOXY-9H-XANTHEN-9-ONE
- 9H-Xanthen-9-one, 1,6-dihydroxy-3,5,7-trimethoxy-
- DTXSID40415710
- CHEBI:228312
- FS-7803
- AKOS030562641
- DA-69412
- +Expand
- InChIKey： IDZNVJWQZDSPIX-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H14O7/c1-20-7-4-9(17)12-10(5-7)23-15-8(13(12)18)6-11(21-2)14(19)16(15)22-3/h4-6,17,19H,1-3H3
- SMILES： COC1=CC(=C2C(=C1)OC3=C(C(=C(C=C3C2=O)OC)O)OC)O

Computed Properties

Exact Mass: 318.07400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 3
Monoisotopic Mass: 318.07395278g/mol
Heavy Atom Count: 23
Complexity: 442
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 94.4Å²

Experimental Properties

LogP: 2.38320
PSA: 98.36000
Solubility: Insuluble (7.0E-4 g/L) (25 ºC),
Color/Form: Yellow powder
Density: 1.430±0.06 g/cm3 (20 ºC 760 Torr),

1,6-dihydroxy-3,5,7-trimethoxy-Xanthone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AG79162-5mg	1,6-Dihydroxy-3,5,7-trimethoxyxanthone	65008-17-5	≥98%	5mg	$915.00	2024-04-19
TargetMol Chemicals	T4617-1 mg	3,8-Dihydroxy-2,4,6-trimethoxyxanthone	65008-17-5	98%	1mg	￥ 2,180

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:65008-17-5)

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